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Compound of Interest

Compound Name: CG428

Cat. No.: B11929720 Get Quote

CG428 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of the potent and

selective tropomyosin receptor kinase (TRK) degrader, CG428.

Frequently Asked Questions (FAQs)
Q1: What is CG428?

A1: CG428 is a potent and selective tropomyosin receptor kinase (TRK) PROTAC (Proteolysis

Targeting Chimera) degrader.[1] It is a chemical tool used in research to induce the degradation

of TRK proteins, which are involved in certain types of cancer.[1][2] CG428 works by linking the

TRK protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation

of the TRK protein by the proteasome. It has demonstrated anti-tumor activity and is used to

study the in vivo function of TRK fusion proteins in tumorigenesis.[1][3]

Q2: What are the recommended storage conditions for CG428 powder?

A2: For long-term storage, CG428 powder should be stored at -20°C.[2][3][4] Under these

conditions, it can be stable for up to two to three years.[3][4] For short-term storage, such as a

few days to weeks, it can be kept at 0-4°C in a dry and dark environment.[2] The product is

generally stable enough for a few weeks at ambient temperature during shipping.[2]

Q3: How should I store solutions of CG428?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11929720?utm_src=pdf-interest
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medchemexpress.com/cg428.html
https://www.medchemexpress.com/cg428.html
https://www.medkoo.com/products/41144
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medchemexpress.com/cg428.html
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.medkoo.com/products/41144
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.targetmol.com/compound/cg_428
https://www.dcchemicals.com/coa/COA_DC70305.html
https://www.targetmol.com/compound/cg_428
https://www.medkoo.com/products/41144
https://www.medkoo.com/products/41144
https://www.benchchem.com/product/b11929720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: The stability of CG428 in solution depends on the solvent and storage temperature. For

solutions in DMSO, it is recommended to store them in tightly sealed vials at -80°C for up to

one year, or at -20°C for up to one month.[3][4] It is advisable to prepare and use solutions on

the same day.[3] If you need to make stock solutions in advance, storing them as aliquots is

recommended to avoid multiple freeze-thaw cycles.[3]

Q4: Is CG428 sensitive to light?

A4: While specific photostability studies for CG428 are not readily available, it is good

laboratory practice to store the solid compound and its solutions protected from light. One

supplier recommends storing the powder in a dark place.[2]
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Issue Possible Cause Recommended Action

Reduced or no activity of

CG428 in my experiment.

Improper storage of the

compound (powder or

solution).

Ensure that the compound has

been stored according to the

recommended conditions. For

long-term storage, the powder

should be at -20°C and DMSO

stocks at -80°C.

Multiple freeze-thaw cycles of

the stock solution.

Aliquot the stock solution upon

preparation to minimize the

number of freeze-thaw cycles.

Degradation of the compound

due to prolonged storage at

room temperature.

Prepare fresh solutions from

the powder for your

experiments. Allow the product

to equilibrate to room

temperature for at least one

hour before opening the vial.[3]

Precipitation observed in the

stock solution upon thawing.

The solubility of CG428 in the

solvent may have been

exceeded.

Gently warm the solution and

sonicate to aid in redissolving

the compound. Ensure the

concentration is not above the

recommended solubility limits.

The solution was not stored

properly, leading to solvent

evaporation.

Ensure vials are tightly sealed.

If solvent evaporation is

suspected, it is best to prepare

a fresh stock solution.

Stability and Storage Data
Table 1: Recommended Storage Conditions for CG428
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Form
Storage

Temperature
Duration Source

Powder -20°C
Long-term (months to

years)
[2][3][4]

Powder 0 - 4°C
Short-term (days to

weeks)
[2]

In DMSO -80°C Up to 1 year [4]

In DMSO -20°C Up to 1 month [3]

In DMSO 4°C Up to 2 weeks [3]

Table 2: Solubility of CG428

Solvent Solubility Source

DMSO 90 mg/mL (110.45 mM) [4]

Experimental Protocols
Protocol for Preparing a CG428 Stock Solution

Equilibration: Before opening the vial, allow the CG428 powder to equilibrate to room

temperature for at least one hour.[3]

Weighing: In a sterile environment, accurately weigh the desired amount of CG428 powder.

Dissolution: Add the appropriate volume of high-purity DMSO to the powder to achieve the

desired concentration. For example, to prepare a 10 mM stock solution, add the

corresponding volume of DMSO to the weighed powder.

Solubilization: To ensure complete dissolution, vortex the solution and sonicate if necessary.

[4]

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials

to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term use.
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Caption: Mechanism of action for CG428 as a PROTAC, inducing the degradation of TRK

protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b11929720#cg428-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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